Cas no 128746-80-5 (2-Bromo-1-4-(thien-2-yl)phenylethan-1-one)

2-Bromo-1-4-(thien-2-yl)phenylethan-1-one structure
128746-80-5 structure
Product Name:2-Bromo-1-4-(thien-2-yl)phenylethan-1-one
CAS No:128746-80-5
MF:C12H9BrOS
MW:281.168261289597
MDL:MFCD06659059
CID:133604
PubChem ID:2795250
Update Time:2025-04-19

2-Bromo-1-4-(thien-2-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-[4-(2-thienyl)phenyl]-
    • 2-bromo-1-(4-thiophen-2-ylphenyl)ethanone
    • 2-bromo-1-(thien-2yphenyl) ethanone
    • 2-bromo-1-[4-(2-thienyl)phenyl]-1-ethanone
    • 2-(4-bromoacetylphenyl)thiophene
    • 4-(Thien-2-yl)phenacyl bromide
    • Ethanone,2-bromo-1-[4-(2-thienyl)phenyl]
    • 2-Bromo-1-(thien-2-ylphenyl)ethan-1-one
    • 2-bromo-1-(4-(thiophen-2-yl)phenyl)ethanone
    • 2-broMo-1-[4-(thiophen-2-yl)phenyl]-1-ethanone
    • 2-Bromo-1-[4-(thien-2-yl)phenyl]ethan-1-one, 2-Bromo-4'-(thien-2-yl)acetophenone
    • 4-(Thien-2-yl)phenacylbromide97%
    • 4-(Thien-2-yl)phenacyl bromide 97%
    • FT-0731600
    • DTXSID70383599
    • 2-bromo-1-[4-(thiophen-2-yl)phenyl]ethan-1-one
    • 128746-80-5
    • MFCD06659059
    • CS-0338005
    • 2-Bromo-1-(4-(thiophen-2-yl)phenyl)ethan-1-one
    • W-205302
    • Ethanone, 2-bromo-1-[4-(2-thienyl)phenyl]-
    • SCHEMBL2544725
    • MS-22164
    • AKOS015908905
    • DB-010948
    • 2-Bromo-1-4-(thien-2-yl)phenylethan-1-one
    • MDL： MFCD06659059
    • Inchi： 1S/C12H9BrOS/c13-8-11(14)9-3-5-10(6-4-9)12-2-1-7-15-12/h1-7H,8H2
    • InChI Key： QFHKNYPNLSJEQI-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC(=CC=1)C1=CC=CS1)=O

Computed Properties

  • Exact Mass: 279.95600
  • Monoisotopic Mass: 279.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.488
  • Melting Point: 115 °C
  • Boiling Point: 367.6°Cat760mmHg
  • Flash Point: 176.1°C
  • Refractive Index: 1.627
  • PSA: 45.31000
  • LogP: 3.99270
  • Sensitiveness: Lachrymatory

2-Bromo-1-4-(thien-2-yl)phenylethan-1-one Security Information

2-Bromo-1-4-(thien-2-yl)phenylethan-1-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1-4-(thien-2-yl)phenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B802393-50mg
2-Bromo-1-[4-(thien-2-yl)phenyl]ethan-1-one
 128746-80-5
50mg
 $ 50.00 2022-06-06
TRC
B802393-100mg
2-Bromo-1-[4-(thien-2-yl)phenyl]ethan-1-one
 128746-80-5
100mg
 $ 65.00 2022-06-06
TRC
B802393-500mg
2-Bromo-1-[4-(thien-2-yl)phenyl]ethan-1-one
 128746-80-5
500mg
 $ 185.00 2022-06-06
Apollo Scientific
OR9681-250mg
4-(Thien-2-yl)phenacyl bromide
 128746-80-5 95
250mg
 £81.00 2025-02-21
Apollo Scientific
OR9681-1g
4-(Thien-2-yl)phenacyl bromide
 128746-80-5 95
1g
 £243.00 2025-02-21
abcr
AB223739-1 g
2-Bromo-1-[4-(2-thienyl)phenyl]-1-ethanone; 95%
 128746-80-5
1g
 €242.10 2023-02-05
abcr
AB223739-100mg
2-Bromo-1-[4-(2-thienyl)phenyl]-1-ethanone, 95%; .
 128746-80-5 95%
100mg
 €100.50 2025-03-19
abcr
AB223739-250mg
2-Bromo-1-[4-(2-thienyl)phenyl]-1-ethanone, 95%; .
 128746-80-5 95%
250mg
 €137.00 2025-03-19
abcr
AB223739-1g
2-Bromo-1-[4-(2-thienyl)phenyl]-1-ethanone, 95%; .
 128746-80-5 95%
1g
 €300.90 2025-03-19
Ambeed
A345892-1g
2-Bromo-1-(4-(thiophen-2-yl)phenyl)ethanone
 128746-80-5 97%
1g
 $178.0 2024-04-24

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